Cas no 946218-53-7 (2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}acetamide
• CAS No: 946218-53-7
• MF: C₂₈H₃₃ClN₄O₂
• MW: 493.040225744247
• CID: 5513248
• Update Time: 2025-05-23

2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]acetamide
• 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}acetamide

• Inchi： 1S/C28H33ClN4O2/c1-31(2)24-12-8-22(9-13-24)27(20-30-28(34)21-35-26-14-10-23(29)11-15-26)33-18-16-32(17-19-33)25-6-4-3-5-7-25/h3-15,27H,16-21H2,1-2H3,(H,30,34)
• InChI Key： BNNCPNBZWBFMKV-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C2=CC=CC=C2)CC1)(=O)COC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}acetamide

Comprehensive Overview of 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}acetamide (CAS No. 946218-53-7)

The compound 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}acetamide, identified by its CAS No. 946218-53-7, is a sophisticated organic molecule with a unique structural framework. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Its complex structure, featuring a chlorophenoxy group, a dimethylaminophenyl moiety, and a phenylpiperazineethyl chain, makes it a subject of interest for scientists exploring novel therapeutic agents.

In recent years, the demand for specialized organic compounds like 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}acetamide has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly intrigued by its potential role in modulating neurotransmitter receptors, which could pave the way for innovative treatments for neurological disorders. The compound's multi-functional groups allow it to interact with various biological targets, making it a versatile candidate for further study.

The synthesis of CAS No. 946218-53-7 involves intricate organic chemistry techniques, including amide coupling and aryl ether formation. These processes require precise control over reaction conditions to ensure high yield and purity. The compound's pharmacokinetic properties, such as its solubility and metabolic stability, are also critical factors under investigation. Understanding these properties is essential for optimizing its potential as a bioactive molecule in therapeutic applications.

One of the most searched questions related to this compound is: "What are the potential medical applications of 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}acetamide?" Preliminary studies suggest its relevance in central nervous system (CNS) disorders, owing to its structural similarity to known dopamine receptor modulators. Additionally, its arylpiperazine component is often associated with antidepressant and anxiolytic effects, sparking interest in mental health research.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}acetamide. Researchers are keen to understand how modifications to its molecular framework could enhance its binding affinity or selectivity for specific biological targets. This line of inquiry aligns with the broader trend of rational drug design, where computational tools and molecular modeling play pivotal roles in accelerating discovery.

From an industrial perspective, the scalability of synthesizing CAS No. 946218-53-7 is a key consideration. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly asked to produce this compound for preclinical studies. The challenge lies in balancing cost-efficiency with the stringent purity standards required for pharmaceutical-grade materials.

Environmental and safety aspects of handling 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}acetamide are also frequently discussed. While the compound is not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed to minimize risks. This aligns with the growing emphasis on green chemistry principles in modern research.

In summary, 2-(4-chlorophenoxy)-N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}acetamide (CAS No. 946218-53-7) represents a compelling area of study at the intersection of medicinal chemistry and drug development. Its multifaceted structure and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may soon find its place in the next generation of innovative therapeutics.